Cas no 2171599-56-5 (4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171599-56-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6592763
• PubChem ID: 165547297
• Update Time: 2025-10-28

4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[cyclopentyl(methyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1489653
• 2171599-56-5

• Inchi： 1S/C26H30N2O5/c1-28(17-8-2-3-9-17)25(31)23(14-15-24(29)30)27-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23H,2-3,8-9,14-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： HARZGFYXAGRLFL-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C1CCCC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-Cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by the CAS number 2171599-56-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclopentyl group, a carbamoyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. These structural features make it a valuable component in peptide synthesis, drug design, and material science.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step reactions and precise control over stereochemistry. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of peptide-based therapeutics. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, underscores its utility in constructing complex peptide sequences with high fidelity. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of bioactive peptides, which are critical in drug discovery and development.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for the creation of molecules with enhanced stability, solubility, and bioavailability. For instance, studies have shown that incorporating the cyclopentyl group into peptide backbones can significantly improve their pharmacokinetic properties. Additionally, the Fmoc group provides a means to regulate the reactivity of amino groups during synthesis, enabling the construction of intricate molecular architectures.

Recent advancements in computational chemistry have also shed light on the electronic properties and molecular interactions of this compound. Quantum mechanical calculations have revealed that the cyclopentyl group contributes to the molecule's hydrophobicity, while the Fmoc group enhances its electronic stability. These insights are invaluable for designing molecules with tailored properties for specific applications.

Moreover, this compound has been explored as a building block in materials science. Its ability to form stable amide bonds makes it a candidate for constructing polymeric materials with unique mechanical and thermal properties. Preliminary studies suggest that polymers derived from this compound exhibit excellent resistance to degradation under harsh conditions, making them suitable for use in high-performance applications.

In conclusion, 4-cyclopentyl(methyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a versatile compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.